Cas no 83933-16-8 (4-Methylthiophene-2-carboxamide)

4-Methylthiophene-2-carboxamide structure

83933-16-8 structure

Product Name:4-Methylthiophene-2-carboxamide

CAS No:83933-16-8

MF:C₆H₇NOS

MW:141.190880060196

MDL:MFCD06657971

CID:719681

PubChem ID:2795529

Update Time:2025-04-19

4-Methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-Methylthiophene-2-carboxamide
- 2-Thiophenecarboxamide,4-methyl-
- 4-METHYL-THIOPHENE-2-CARBOXAMIDE
- 2-Thiophenecarboxamide,4-methyl
- 4-methyl-2-thiophenecarboxamide
- 4-methylthiophen-2-carboxamide
- 4-methyl-thiophene-2-carboxylic acid amide
- SCHEMBL279422
- A840687
- J-515835
- 83933-16-8
- DTXSID00383749
- SB66897
- CHEBI:194855
- FT-0764630
- MFCD06657971
- AKOS006344720
- DB-010750
- MDL： MFCD06657971
- Inchi： 1S/C6H7NOS/c1-4-2-5(6(7)8)9-3-4/h2-3H,1H3,(H2,7,8)
- InChI Key： KESQGXHWTOVOQT-UHFFFAOYSA-N
- SMILES： S1C=C(C)C=C1C(N)=O

Computed Properties

Exact Mass: 141.02500
Monoisotopic Mass: 141.025
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 71.3Å²

Experimental Properties

Density: 1.239
Melting Point: 115-117
Boiling Point: 264.4°C at 760 mmHg
Flash Point: 113.7°C
Refractive Index: 1.589
PSA: 71.33000
LogP: 1.85570

4-Methylthiophene-2-carboxamide Security Information

Hazard Statement： Harmful

4-Methylthiophene-2-carboxamide Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methylthiophene-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	023896-250mg	4-Methyl-thiophene-2-carboxamide	83933-16-8	95%	250mg	￡68.00	2022-03-01
Fluorochem	023896-5g	4-Methyl-thiophene-2-carboxamide	83933-16-8	95%	5g	￡640.00	2022-03-01
Alichem	A169004862-5g	4-Methylthiophene-2-carboxamide	83933-16-8	95%	5g	$353.50	2023-08-31
Chemenu	CM199210-5g	4-Methylthiophene-2-carboxamide	83933-16-8	95%	5g	$381	2021-08-05
Fluorochem	023896-1g	4-Methyl-thiophene-2-carboxamide	83933-16-8	95%	1g	￡135.00	2022-03-01
Apollo Scientific	OR9716-1g	4-Methylthiophene-2-carboxamide	83933-16-8	97%	1g	£170.00	2024-05-25
abcr	AB223938-1 g	4-Methylthiophene-2-carboxamide; 95%	83933-16-8		1g	€46.10	2023-02-05
Chemenu	CM199210-5g	4-Methylthiophene-2-carboxamide	83933-16-8	95%	5g	$381	2023-01-18
abcr	AB223938-1g	4-Methylthiophene-2-carboxamide, 95%; .	83933-16-8	95%	1g	€231.20	2025-04-16
eNovation Chemicals LLC	Y1243946-250mg	4-Methylthiophene-2-carboxamide	83933-16-8	99%	250mg	$210	2024-06-07

4-Methylthiophene-2-carboxamide Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:83933-16-8)4-Methylthiophene-2-carboxamide

Order Number:A840687

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:50

Price ($):1533.0

Email:sales@amadischem.com

Product Official Link

4-Methylthiophene-2-carboxamide Related Literature

1. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
2. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
3. Evolution of dealloying induced strain in nanoporous gold crystals†

Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
4. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
5. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

83933-16-8 (4-Methylthiophene-2-carboxamide) Related Products

Recommended suppliers